Cas no 2137881-74-2 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2137881-74-2
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 6361882
• PubChem ID: 165799876
• Update Time: 2025-10-31

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2137881-74-2
• EN300-1165659
• 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C20H23NO5/c1-5-13-6-8-14(9-7-13)15-10-16(19(24)25)18(23)21(11-15)12-17(22)26-20(2,3)4/h6-11H,5,12H2,1-4H3,(H,24,25)
• InChI Key： DJCHKCYKPPHPLY-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)O)=CC(C2C=CC(CC)=CC=2)=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 357.15762283g/mol
• Monoisotopic Mass: 357.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Analysis of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2137881-74-2)

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS 2137881-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of dihydropyridine derivatives, which are widely studied for their role in drug development, particularly in targeting enzyme inhibition and modulating biological pathways. The presence of both tert-butoxy and ethylphenyl groups enhances its stability and bioavailability, making it a promising candidate for further investigation.

In recent years, the demand for heterocyclic compounds like 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for drug synthesis, especially in the development of anti-inflammatory and antimicrobial agents. The compound's carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are crucial.

The synthesis of CAS 2137881-74-2 involves multi-step organic reactions, including esterification and cyclization, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a key consideration in modern drug discovery. Additionally, the compound's crystalline structure has been characterized using X-ray diffraction, providing insights into its conformational stability. These details are critical for researchers exploring its interactions with biological targets, such as proteins or enzymes.

From an industrial perspective, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, reducing environmental impact. This aligns with global initiatives to minimize waste in chemical manufacturing, a topic frequently searched by professionals in the field.

Furthermore, the compound's potential applications extend to material science, where its aromatic system and hydrogen-bonding capacity could contribute to the development of advanced polymers or coatings. Such interdisciplinary relevance makes CAS 2137881-74-2 a subject of interest in both academic and industrial settings, as evidenced by its inclusion in recent patent filings and research grants.

In summary, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid represents a compelling case study in the convergence of medicinal chemistry, sustainable technology, and material innovation. Its well-documented properties and adaptable structure position it as a valuable asset for future scientific breakthroughs, addressing pressing challenges in healthcare and environmental sustainability.